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An In-depth Technical Guide to Phenyl N-(4,6-dimethoxypyrimidin-2-yl)carbamate

This technical guide provides a comprehensive overview of the chemical structure, properties,
synthesis, and applications of Phenyl N-(4,6-dimethoxypyrimidin-2-yl)carbamate, a key
intermediate in the agrochemical industry.

Chemical Structure and Identification

Phenyl N-(4,6-dimethoxypyrimidin-2-yl)carbamate is a chemical compound with the [JUPAC
name phenyl N-(4,6-dimethoxypyrimidin-2-yl)carbamate.[1][2] Its structure consists of a phenyl
group linked to a carbamate functional group, which in turn is attached to a 4,6-
dimethoxypyrimidine ring.

The core of the molecule is a pyrimidine ring, a six-membered heterocyclic aromatic ring
containing two nitrogen atoms. This ring is substituted at the 2-position with a carbamate group
and at the 4- and 6-positions with methoxy groups (-OCHs). The carbamate group (-NHCOO-)
links the pyrimidine ring to a phenyl group (-CeHs).

Synonyms:

e Phenyl (4,6-dimethoxypyrimidin-2-yl)carbamate[1]
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e Carbamic acid, N-(4,6-dimethoxy-2-pyrimidinyl)-, phenyl ester[2][3]
e 4,6-Dimethoxy-2-(phenoxycarbonyl)aminopyrimidine[3]
e 2-((phenoxycarbonyl)amino)-4,6-dimethoxypyrimidine[2][4]

Physicochemical Properties

A summary of the key physicochemical properties of Phenyl N-(4,6-dimethoxypyrimidin-2-
yl)carbamate is presented in the table below.

Property Value Reference

Molecular Formula C13H13N304 [L1121[31[4115]

Molecular Weight 275.26 g/mol [11[2]13][5]

CAS Number 89392-03-0 [11[2][3][41[5]

Appearance Crystalline powder / solid [1112][3]

Melting Point 118.0to 122.0 °C [3]

Boiling Point Approximately 250°C at 3]

101,325 Pa

Water Solubility 61 mg/L at 20°C [3]

LogP 2.1 at 25°C [3]

Purity 97% [1][6]
Synthesis

The primary method for the synthesis of Phenyl N-(4,6-dimethoxypyrimidin-2-yl)carbamate
involves the reaction of 2-Amino-4,6-dimethoxypyrimidine with phenyl chloroformate.[3][7] This
reaction is typically conducted in an inert solvent.[7]

Experimental Protocol:

A general procedure for the synthesis is as follows:

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Phenyl-N-_4_6-dimethoxypyrimidin-2-yl_carbamate
https://www.nbinno.com/?news/gp-phenyl-46-dimethoxy-2-pyrimidinylcarbamate-a-comprehensive-overview
https://www.benchchem.com/product/b1337488?utm_src=pdf-body
https://www.nbinno.com/?news/gp-phenyl-46-dimethoxy-2-pyrimidinylcarbamate-a-comprehensive-overview
https://pubchem.ncbi.nlm.nih.gov/compound/Phenyl-N-_4_6-dimethoxypyrimidin-2-yl_carbamate
https://www.chemical-suppliers.eu/enp/phenyl-dimethoxypyrimidin-carbamate-PX2596889
https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh2d6f6c07?context=bbe
https://pubchem.ncbi.nlm.nih.gov/compound/Phenyl-N-_4_6-dimethoxypyrimidin-2-yl_carbamate
https://www.nbinno.com/?news/gp-phenyl-46-dimethoxy-2-pyrimidinylcarbamate-a-comprehensive-overview
https://www.chemical-suppliers.eu/enp/phenyl-dimethoxypyrimidin-carbamate-PX2596889
https://www.manchesterorganics.com/T48156
https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh2d6f6c07?context=bbe
https://pubchem.ncbi.nlm.nih.gov/compound/Phenyl-N-_4_6-dimethoxypyrimidin-2-yl_carbamate
https://www.nbinno.com/?news/gp-phenyl-46-dimethoxy-2-pyrimidinylcarbamate-a-comprehensive-overview
https://www.manchesterorganics.com/T48156
https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh2d6f6c07?context=bbe
https://pubchem.ncbi.nlm.nih.gov/compound/Phenyl-N-_4_6-dimethoxypyrimidin-2-yl_carbamate
https://www.nbinno.com/?news/gp-phenyl-46-dimethoxy-2-pyrimidinylcarbamate-a-comprehensive-overview
https://www.chemical-suppliers.eu/enp/phenyl-dimethoxypyrimidin-carbamate-PX2596889
https://www.manchesterorganics.com/T48156
https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh2d6f6c07?context=bbe
https://pubchem.ncbi.nlm.nih.gov/compound/Phenyl-N-_4_6-dimethoxypyrimidin-2-yl_carbamate
https://www.nbinno.com/?news/gp-phenyl-46-dimethoxy-2-pyrimidinylcarbamate-a-comprehensive-overview
https://www.nbinno.com/?news/gp-phenyl-46-dimethoxy-2-pyrimidinylcarbamate-a-comprehensive-overview
https://www.nbinno.com/?news/gp-phenyl-46-dimethoxy-2-pyrimidinylcarbamate-a-comprehensive-overview
https://www.nbinno.com/?news/gp-phenyl-46-dimethoxy-2-pyrimidinylcarbamate-a-comprehensive-overview
https://www.nbinno.com/?news/gp-phenyl-46-dimethoxy-2-pyrimidinylcarbamate-a-comprehensive-overview
https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh2d6f6c07?context=bbe
https://www.sigmaaldrich.com/TW/zh/product/ambeedinc/ambh2d6f6c07?context=bbe
https://www.nbinno.com/?news/gp-phenyl-46-dimethoxy-2-pyrimidinylcarbamate-a-comprehensive-overview
https://patents.google.com/patent/CA2215202A1/en
https://patents.google.com/patent/CA2215202A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 2-Amino-4,6-dimethoxypyrimidine is dissolved in a suitable inert solvent, such as 1,4-
dioxane.[7]

» An acid receptor, for example, N,N-dimethylaniline, is added to the mixture.[7]

e Phenyl chloroformate is then added to the reaction mixture, typically in a stoichiometric or
slight excess amount.[7]

e The reaction is carried out at a controlled temperature, for instance, between 20°C and 30°C.

[7]

 After the reaction is complete, the product, Phenyl N-(4,6-dimethoxypyrimidin-2-
yl)carbamate, can be isolated and purified.

[Z-Amino-4,6-dimethoxypyrimidine] .
—

[Phenyl Chloroformate]/

Click to download full resolution via product page

[Phenyl N—(4,6—dimethoxypyrimidin-2—yl)carbamatej

Synthesis of Phenyl N-(4,6-dimethoxypyrimidin-2-yl)carbamate.

Applications

Phenyl N-(4,6-dimethoxypyrimidin-2-yl)carbamate is a crucial intermediate in the agricultural
chemical industry.[3] Its primary application is in the synthesis of sulfonylurea herbicides.[3][8]
These herbicides are known for their high efficacy in controlling a wide range of weeds at low
application rates, while exhibiting good crop selectivity.[3] The compound also has applications
in biochemical research, including studies on enzyme inhibition and receptor binding.[8]

Safety Information

Phenyl N-(4,6-dimethoxypyrimidin-2-yl)carbamate is associated with certain hazards. According
to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), it is
classified as follows:
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e Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319
(Causes serious eye irritation), H335 (May cause respiratory irritation).[1][6]

» Signal Word: Warning[1][6]
e Pictograms: GHSO07 (Exclamation mark)[1][6]

Appropriate personal protective equipment should be used when handling this compound, and
it should be stored in a dry, well-ventilated area.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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